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Compound of Interest

Compound Name:
(R)-2-amino-3-methoxypropanoic

acid

CAS No.: 86118-11-8

Cat. No.: B113118

Get Quote

O-methyl-D-serine is a non-proteinogenic, chiral amino acid derivative that has garnered

significant attention in the pharmaceutical industry. As a key chiral building block, its precise

molecular structure is fundamental to its utility, most notably as a critical intermediate in the

synthesis of the antiepileptic drug Lacosamide.[1] Unlike the canonical L-amino acids that form

the basis of proteins, O-methyl-D-serine belongs to the class of D-amino acids, which play

crucial roles in biological processes, including neurotransmission.[2] The substitution of the

side-chain hydroxyl proton of D-serine with a methyl group fundamentally alters its chemical

properties, preventing unwanted side reactions and providing a stable scaffold for multi-step

chemical syntheses.[3] This guide provides an in-depth analysis of the molecular structure of

O-methyl-D-serine, from its fundamental properties and stereochemistry to its conformational

landscape and role in drug development.

Core Molecular Properties
O-methyl-D-serine is a relatively small molecule, but its specific arrangement of atoms is critical

to its function. Its fundamental properties provide a baseline for understanding its behavior in

chemical and biological systems.
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Property Value Source(s)

Molecular Formula C₄H₉NO₃ [4][5][6]

Molecular Weight 119.12 g/mol [4][5][6]

IUPAC Name
(2R)-2-amino-3-

methoxypropanoic acid
[4][5]

CAS Number Not Available (for D-isomer) [1]

Synonyms

O-Methyl-D-serine, (R)-2-

amino-3-methoxypropanoic

acid

[1]

Stereochemistry: The Defining "D" Configuration
The biological and chemical utility of O-methyl-D-serine is intrinsically linked to its

stereochemistry. As with most amino acids (except glycine), the α-carbon of O-methyl-D-serine

is a chiral center, bonded to four different groups: an amino group, a carboxyl group, a

hydrogen atom, and the methoxymethyl side chain.[7] This arrangement gives rise to two non-

superimposable mirror images, or enantiomers: O-methyl-D-serine and O-methyl-L-serine.[2]

The "D" designation refers to the absolute configuration at the α-carbon, which is (R) according

to the Cahn-Ingold-Prelog priority rules. This specific spatial arrangement is paramount, as

enzymes and receptors in biological systems are highly stereoselective. For instance, the

synthesis of Lacosamide, (R)-2-acetamido-N-benzyl-3-methoxypropionamide, requires the (R)-

configuration of its O-methyl-serine precursor to achieve its therapeutic effect.[8][9] Using the

incorrect enantiomer would result in a therapeutically inactive or potentially harmful compound.
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Figure 1: Stereochemistry of O-methyl-D-serine
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Caption: Chiral relationship between D- and L-enantiomers.

Three-Dimensional Structure: A Conformational
Perspective
The functionality of O-methyl-D-serine is dictated not just by its connectivity but by its preferred

three-dimensional shape or conformation. While a definitive crystal structure for O-methyl-D-

serine is not publicly available, its geometry can be reliably predicted from data on D-serine

and computational models.[10][11]

Predicted Molecular Geometry
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The molecule is not static; it exists as an ensemble of conformations arising from rotation

around its single bonds. The key dihedral angles that define its shape are:

Ψ (Psi): N—Cα—C—O

Φ (Phi): C—N—Cα—C

χ¹ (Chi-1): N—Cα—Cβ—O

χ² (Chi-2): Cα—Cβ—O—C(methyl)

Conformational analysis, often performed using Density Functional Theory (DFT), helps identify

the lowest energy (most stable) conformers.[12] For serine derivatives, intramolecular

hydrogen bonding between the amino group, carboxyl group, and the side-chain oxygen plays

a critical role in stabilizing certain conformations.[13] The methylation of the side-chain hydroxyl

group to an ether reduces its hydrogen bond donating ability but retains its accepting capability,

influencing the conformational landscape.

Parameter Predicted Value Basis of Prediction

Bond Length (N—Cα) ~1.48 Å
Based on L-serine crystal

structure data.[10]

Bond Length (Cα—C) ~1.51 Å
Based on L-serine crystal

structure data.[10]

Bond Length (Cα—Cβ) ~1.53 Å
Based on DFT calculations for

serine.[11]

Bond Angle (N—Cα—C) ~108-110°
Based on L-serine crystal

structure data.[10]

Key Torsion (N—Cα—Cβ—O) ~60°, 180°, -60°

Stable rotamers predicted by

computational studies on

serine-containing peptides.[12]

Physicochemical Properties
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The physical and chemical properties of O-methyl-D-serine influence its handling, reactivity,

and formulation.

Property Value / Observation Source(s)

Appearance White to off-white powder [6]

pKa (Strongest Acidic) ~2.21 (Predicted) [1]

pKa (Strongest Basic) ~8.82 (Predicted) [1]

logP -3.1 (Predicted) [1]

Solubility

Expected to be soluble in

water. The solubility of racemic

(DL)-serine is significantly

lower than that of the pure

enantiomers, a property that

can be exploited in resolution.

[14]

Spectroscopic Signature for Structural Confirmation
Confirming the structure and purity of O-methyl-D-serine relies on standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the primary tool for confirming the covalent structure of the molecule.

While a public experimental spectrum for O-methyl-D-serine is not available, its ¹H and ¹³C

NMR spectra can be accurately predicted based on the spectra of D-serine and its esters.[15]

[16][17]

Predicted ¹H NMR Assignments (in D₂O):

α-H: A triplet or doublet of doublets around 4.1-4.3 ppm.

β-CH₂: Two diastereotopic protons appearing as a multiplet around 3.8-4.0 ppm.
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O-CH₃: A sharp singlet around 3.4 ppm.

Predicted ¹³C NMR Assignments (in D₂O):

Carbonyl (C=O): ~172-175 ppm.

α-Carbon: ~56-58 ppm.

β-Carbon: ~70-72 ppm.

Methoxy Carbon (O-CH₃): ~59-61 ppm.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound. For O-methyl-D-serine

(C₄H₉NO₃), the expected monoisotopic mass is 119.058 m/z.[4][5] Electrospray ionization (ESI)

would typically show the protonated molecule [M+H]⁺ at approximately 120.065 m/z.

Synthesis and Purification: Controlling the
Structure
The production of enantiomerically pure O-methyl-D-serine is a critical step for its use in

pharmaceutical synthesis. Two primary routes are employed: direct synthesis from D-serine or

resolution of a racemic mixture.

Protocol 1: Chiral Resolution of O-methyl-DL-serine
This method involves synthesizing the racemic mixture and then separating the D- and L-

enantiomers. The separation relies on forming diastereomeric salts with a chiral resolving

agent, which have different solubilities and can be separated by fractional crystallization.[3][18]
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Figure 2: Chiral Resolution Workflow
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Figure 3: Synthesis of Lacosamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b113118/docs?utm_src=pdf-body-img#introduction-the-significance-of-a-methylated-amino-acid
https://www.benchchem.com/product/b113118?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Human Metabolome Database: Showing metabocard for O-Methyl-DL-serine
(HMDB0341365) [hmdb.ca]

2. jocpr.com [jocpr.com]

3. benchchem.com [benchchem.com]

4. O-Methylserine | C4H9NO3 | CID 88250 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. DL-O-Methylserine | C4H9NO3 | CID 97963 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. O-Methyl-DL-serine 19794-53-7 [sigmaaldrich.com]

7. Amino acid - Wikipedia [en.wikipedia.org]

8. US9447024B1 - Process for the preparation of lacosamide - Google Patents
[patents.google.com]

9. US20130102811A1 - Process for the preparation of lacosamide - Google Patents
[patents.google.com]

10. researchgate.net [researchgate.net]

11. Density Functional Calculations for Amino Acids [itp.uni-frankfurt.de]

12. An accurate DFT study within conformational survey of the d-form serine−alanine
protected dipeptide - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

15. Human Metabolome Database: 1H NMR Spectrum (1D, 700 MHz, D2O, predicted)
(HMDB0003406) [hmdb.ca]

16. L-Serine methyl ester hydrochloride(5680-80-8) 1H NMR spectrum [chemicalbook.com]

17. D-Serine(312-84-5) 1H NMR [m.chemicalbook.com]

18. EP2487152A1 - Process for the preparation of Lacosamide including resolution of O-
methyl-DL-serine - Google Patents [patents.google.com]

To cite this document: BenchChem. [Introduction: The Significance of a Methylated Amino
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113118/docs#introduction-the-significance-of-a-
methylated-amino-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://hmdb.ca/metabolites/HMDB0341365
https://hmdb.ca/metabolites/HMDB0341365
https://www.jocpr.com/articles/new-and-alternate-synthesis-of-lacosamide-with-chemoenzymatic-method.pdf
https://www.benchchem.com/fr/product/b1370965
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylserine
https://pubchem.ncbi.nlm.nih.gov/compound/97963
https://www.sigmaaldrich.com/JP/ja/product/sigma/m7378
https://en.wikipedia.org/wiki/Amino_acid
https://patents.google.com/patent/US9447024B1/en
https://patents.google.com/patent/US9447024B1/en
https://patents.google.com/patent/US20130102811A1/en
https://patents.google.com/patent/US20130102811A1/en
https://www.researchgate.net/figure/The-three-bond-lengths-148-151-and-144A-two-bond-angles-1091-and-1107-and_fig1_342999149
https://itp.uni-frankfurt.de/~engel/amino.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10571400/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10571400/
https://www.researchgate.net/publication/244135607_Conformational_structures_and_optical_rotation_of_serine_and_cysteine
https://pdfs.semanticscholar.org/2b72/34ccd57d08bec62d056fb2ac88d5c2a83d66.pdf
https://hmdb.ca/spectra/nmr_one_d/21697
https://hmdb.ca/spectra/nmr_one_d/21697
https://www.chemicalbook.com/SpectrumEN_5680-80-8_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_312-84-5_1HNMR.htm
https://patents.google.com/patent/EP2487152A1/en
https://patents.google.com/patent/EP2487152A1/en
https://www.benchchem.com/product/b113118/docs#introduction-the-significance-of-a-methylated-amino-acid
https://www.benchchem.com/product/b113118/docs#introduction-the-significance-of-a-methylated-amino-acid
https://www.benchchem.com/product/b113118/docs#introduction-the-significance-of-a-methylated-amino-acid
https://www.benchchem.com/product/b113118/docs#introduction-the-significance-of-a-methylated-amino-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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